Cas no 95450-82-1 (Acetic acid, (3,5-dimethylphenoxy)-, methyl ester)

• Product Name: Acetic acid, (3,5-dimethylphenoxy)-, methyl ester
• CAS No: 95450-82-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 751828
• PubChem ID: 13381510
• Update Time: 2025-04-19

Acetic acid, (3,5-dimethylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3,5-dimethylphenoxy)-, methyl ester
• methyl 2-(3,5-dimethylphenoxy)acetate
• FGSJCUJZKLJWGE-UHFFFAOYSA-N
• AKOS000295650
• SCHEMBL14356222
• Methyl (3,5-dimethylphenoxy)acetate
• F70649
• DTXSID10538869
• methyl(3,5-dimethylphenoxy)acetate
• 95450-82-1

• Inchi： 1S/C11H14O3/c1-8-4-9(2)6-10(5-8)14-7-11(12)13-3/h4-6H,7H2,1-3H3
• InChI Key： FGSJCUJZKLJWGE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives